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Compound of Interest

Compound Name: 2PACz

Cat. No.: B2718033

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the fabrication of high-quality
2PACz (9,9'-(2,7-bis(diphenylamino)-9H-fluorene-9,9-diyl)bis(9H-carbazole)) thin films using
the spin-coating technique. 2PACz is a carbazole-based self-assembled monolayer (SAM) that
has demonstrated significant potential as a hole transport layer (HTL) in high-performance
inverted perovskite solar cells.[1][2][3] Its ability to form a uniform monolayer on indium tin
oxide (ITO) substrates allows for efficient hole extraction and transport, contributing to
enhanced device efficiency and stability.[1][2][4]

Overview of 2PACz as a Hole Transport Layer

2PACz functions as a self-assembled monolayer, forming a thin, uniform layer that modifies the
work function of the ITO electrode for efficient hole transport.[1] This carbazole-based molecule
consists of a head group that interfaces with the perovskite layer and an anchoring group that
binds to the TCO electrode.[1] This structure facilitates favorable energetic alignment with the
perovskite, reduces defect states at the interface, and minimizes non-radiative recombination in
the final device.[1] The use of 2PACz as an HTL has led to perovskite solar cells with power
conversion efficiencies (PCEs) exceeding 20%.[1]

Experimental Protocols

The following protocols outline the necessary steps for substrate preparation, solution
formulation, and spin-coating deposition of 2PACz thin films.
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Substrate Cleaning

Proper substrate cleaning is crucial for the formation of a uniform and defect-free 2PACz

monolayer. The following is a standard cleaning procedure for ITO-coated glass substrates:

Sequentially sonicate the ITO substrates in a solution of Mucasol (2% in deionized water),
deionized water, acetone, and isopropanol for 15 minutes each at approximately 40°C.[5]

Dry the substrates with a stream of nitrogen gas.

Immediately before depositing the 2PACz layer, treat the substrates with UV-ozone for 15
minutes to remove any remaining organic residues and improve the hydrophilicity of the
surface.[5][6] This step is critical for achieving high reproducibility.[5]

2PACz Solution Preparation

The quality of the 2PACz solution directly impacts the final film quality.

Solvent Selection: Anhydrous ethanol is the most commonly used solvent for dissolving
2PACz.[5][7] Toluene has also been reported for similar SAMs.[6]

Concentration: Typical concentrations for 2PACz solutions range from 0.1 mmol/L to 1
mmol/L.[5][7] A lower concentration of 0.1 mmol/L can be used, particularly when dropping
the solution dynamically during the spinning process.[5] For static deposition, a
concentration of 1 mmol/L is often used.[5][7]

Dissolution: Dissolve the 2PACz powder in the chosen solvent. To aid dissolution, the
solution can be placed in an ultrasonic bath for 15-30 minutes at a temperature of 30-40°C.
[5][7] 1t is recommended to stir the solution overnight to ensure complete dissolution.[7]

Storage: Store the 2PACz powder in a nitrogen-filled glovebox to prevent degradation.[5]

Spin-Coating Deposition of 2PACz Thin Film

All deposition steps should be performed in a nitrogen-filled glovebox to minimize exposure to

oxygen and moisture.[5][6][7]

Method A: Static Deposition
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o Transfer the cleaned and UV-ozone treated ITO substrates into the glovebox.
o Place a substrate on the spin coater chuck.

o Dispense approximately 100 pL of the 1 mmol/L 2PACz solution onto the center of the
substrate, ensuring the entire surface is covered.[5]

 Allow the solution to rest on the substrate for approximately 5 seconds.[5]

« Initiate the spin-coating program. A typical program consists of a single step at 3000 rpm for
30 seconds.[5][7]

 After spin-coating, anneal the substrates on a hot plate at 100°C for 10 minutes.[5][7]
Method B: Dynamic Deposition

¢ Place the cleaned and UV-ozone treated ITO substrate on the spin coater chuck.

o Start the spin coater at a speed of 3000 rpm.

o While the substrate is rotating, dynamically drop the 0.1 mmol/L 2PACz solution 2-3 times
onto the substrate.[5]

o Continue spinning for a total of 30 seconds.
e Anneal the substrates on a hot plate at 100°C for 10 minutes.[5]

A subsequent washing step with ethanol after annealing is optional and has been shown to
have no significant impact on device performance.[5]

Data Presentation

The following tables summarize key parameters and resulting device performance from various
studies employing 2PACz and its derivatives as HTLSs.
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Parameter Value Solvent Reference
Concentration 0.1 mmol/L Ethanol 5171

1 mmol/L Ethanol [51[7]

Spin Speed 3000 rpm - [51[7]

Spin Time 30s - [51[7]
Annealing Temp. 100 °C - [51[7]
Annealing Time 10 min - [51[7]

Table 1: Typical Spin-Coating Parameters for 2PACz Thin Film Fabrication.

HTL Material PCE (%) VOC (V) 2ri§/cm2) FF (%) Reference
2PACz 20.9 1.19 - - [1]
2PACz 18.44 - - - [7]
Br-2PACz 19.51 - - - [7]
MeO-2PACz  >21.1 - - - [2]
MeO-2PACz ~ ~22 - - 83.9 [3]
MeO-2PACz  23.1 - - - [6]

Table 2: Performance of Perovskite Solar Cells Utilizing 2PACz and its Derivatives as the Hole
Transport Layer.

Visualizations
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Caption: Experimental workflow for 2PACz thin film fabrication.
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Caption: Energy level alignment in a perovskite solar cell with a 2PACz HTL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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